1-(3,4-dimethylbenzenesulfonyl)-4-[3-(4-ethoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazine

• IUPAC Name: 7-[4-(3,4-dimethylphenyl)sulfonylpiperazin-1-yl]-3-(4-ethoxyphenyl)triazolo[4,5-d]pyrimidine
• InChI: InChI=1S/C24H27N7O3S/c1-4-34-20-8-6-19(7-9-20)31-24-22(27-28-31)23(25-16-26-24)29-11-13-30(14-12-29)35(32,33)21-10-5-17(2)18(3)15-21/h5-10,15-16H,4,11-14H2,1-3H3
• InChI Key: RKHCLXHKBNNONC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C3=C(C(=NC=N3)N4CCN(CC4)S(=O)(=O)C5=CC(=C(C=C5)C)C)N=N2
• Molecular Formula: C24H27N7O3S
• Molecular Weight: 493.6 g/mol
• CAS No.: 946316-06-9

Description

This compound is a heterocyclic derivative featuring a triazolopyrimidine core linked to a piperazine ring substituted with a 3,4-dimethylbenzenesulfonyl group. The triazolopyrimidine moiety is further functionalized with a 4-ethoxyphenyl group at the 3-position. The 3,4-dimethylbenzenesulfonyl group enhances lipophilicity and may influence pharmacokinetic properties, while the 4-ethoxyphenyl substituent could modulate electronic effects and binding affinity .

Biological Activity

Molecular Characteristics

• IUPAC Name : 1-(3,4-dimethylbenzenesulfonyl)-4-[3-(4-ethoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazine
• CAS Number : 946286-56-2
• Molecular Formula : C23H25N7O3S
• Molecular Weight : 479.55 g/mol

Structural Representation

The compound features a piperazine ring substituted with a sulfonyl group and a triazolopyrimidine moiety, which is critical for its biological activity.

1-(3,4-dimethylbenzenesulfonyl)-4-[3-(4-ethoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazine exhibits activity primarily through the inhibition of specific protein kinases. These kinases are involved in various cellular processes including cell proliferation and survival. The compound has shown promise in targeting:

• JAK Kinases : Related to immune response and hematopoiesis.
• CDK Kinases : Involved in cell cycle regulation.

Therapeutic Applications

Due to its mechanism of action, this compound is being investigated for potential applications in:

• Cancer Therapy : Inhibition of aberrant kinase activity can lead to reduced tumor growth.
• Autoimmune Disorders : Modulating immune responses by targeting JAK kinases may alleviate symptoms of diseases such as rheumatoid arthritis.

In Vitro Studies

In vitro assays have demonstrated that this compound effectively inhibits the proliferation of various cancer cell lines. For instance:

• Cell Line Studies : A study showed a significant reduction in viability in breast cancer cell lines treated with the compound at varying concentrations .

Case Studies

A notable case study involved the use of this compound in combination therapies for treating resistant forms of leukemia. Results indicated enhanced efficacy when used alongside traditional chemotherapeutics .

Comparative Analysis

The following table summarizes the biological activities compared to related compounds:

Compound Name	Target Kinase	IC50 (µM)	Notes
Compound A	JAK2	0.5	High specificity
Compound B	CDK4	1.2	Moderate efficacy
This Compound	JAK1/JAK2	0.8	Broad-spectrum activity

Scientific Research Applications

Anticancer Activity

Recent studies have indicated that compounds with similar structural motifs exhibit significant anticancer properties. The incorporation of the triazolo-pyrimidine moiety is particularly relevant due to its ability to inhibit specific kinases involved in cancer progression.

Case Study : A study published in the Journal of Medicinal Chemistry explored a series of triazolo-pyrimidine derivatives, revealing that modifications at the piperazine nitrogen significantly enhanced their antiproliferative activity against various cancer cell lines. The sulfonamide group may also contribute to improved solubility and bioavailability, making it a suitable candidate for further development in cancer therapeutics .

Neurological Disorders

The piperazine structure has been associated with neuroactive properties. Compounds containing piperazine derivatives are often investigated for their potential as anxiolytics and antidepressants.

Research Insight : A review highlighted the role of piperazine derivatives in modulating neurotransmitter systems, particularly serotonin and dopamine pathways. The specific compound under consideration may exhibit similar effects, warranting investigation into its efficacy as a treatment for anxiety and depression .

Pharmacological Studies

Pharmacological profiling of similar compounds has shown promising results regarding their mechanism of action and therapeutic index.

Study Focus	Findings
Antiproliferative Effects	Inhibition of cancer cell growth in vitro
Neurotransmitter Modulation	Potential anxiolytic effects demonstrated in animal models
Safety Profile	Low toxicity observed in preliminary studies

Comparison with Similar Compounds

Impact of Sulfonyl Group Modifications

• 3,4-Dimethylbenzenesulfonyl vs. 4-Methoxybenzenesulfonyl : The 3,4-dimethyl substitution (target compound) introduces steric bulk and lipophilicity compared to the smaller 4-methoxy group in . This may enhance membrane permeability but reduce solubility.

Triazolopyrimidine Substitution Effects

• 4-Ethoxyphenyl vs. 4-Methoxyphenyl : The ethoxy group in the target compound extends the alkyl chain compared to methoxy analogues (e.g., ), which may increase hydrophobic interactions in binding pockets. Ethoxy groups are also more resistant to oxidative metabolism than methoxy .

Piperazine Functionalization

• Sulfonyl vs. Carbonyl Linkers: Replacing the sulfonyl group with a phenoxyethanone moiety (as in ) shifts the electronic profile from electron-deficient (sulfonyl) to electron-rich (carbonyl), altering hydrogen-bonding capabilities and target selectivity.

Q & A

Q. Methodological considerations :

• Substituent positioning : Steric hindrance from the 4-ethoxyphenyl group may reduce reactivity. Use microwave-assisted synthesis to enhance kinetic control and reduce side products .
• Catalytic systems : Screen Pd-catalyzed cross-coupling conditions (e.g., Suzuki-Miyaura) for regioselective attachment .
• Solvent effects : Polar aprotic solvents (DMF, DMSO) improve solubility of aromatic intermediates .
• Yield tracking : Monitor via TLC (GF254 plates) and optimize using design-of-experiment (DoE) models .

Advanced: What strategies resolve contradictions in biological activity data for structurally analogous compounds?

Case study : If conflicting SAR data arise for triazolo-pyrimidine derivatives:

• Meta-analysis : Compare bioassay conditions (e.g., cell lines, enzyme isoforms). For example, phosphodiesterase inhibition assays vary by isoform specificity .
• Computational docking : Use molecular dynamics (MD) simulations to assess binding pocket interactions. PubChem’s predictive tools (e.g., PISTACHIO) can model ligand-receptor affinity .
• Control experiments : Verify purity (>95% by HPLC) to rule out impurity-driven artifacts .

Advanced: How can researchers design experiments to probe the role of the 3,4-dimethylbenzenesulfonyl group in target binding?

Q. Experimental design :

• Isosteric replacement : Synthesize analogs with sulfonate esters or sulfonamides to test electronic/steric contributions.
• Competitive binding assays : Use fluorescent probes (e.g., FITC-labeled derivatives) to quantify displacement in vitro .
• Crystallography : Co-crystallize the compound with its target (e.g., kinase or GPCR) to map sulfonamide interactions .
• Free-energy perturbation (FEP) : Computational modeling predicts binding energy changes upon sulfonyl group modification .

Basic: What analytical techniques are critical for assessing purity and stability of this compound?

• HPLC-DAD/MS : Reverse-phase C18 columns (ACN/water + 0.1% TFA) resolve degradation products; monitor at λ = 254 nm .
• Stability studies : Accelerated thermal stress (40°C/75% RH) over 14 days; track decomposition via LC-MS.
• Karl Fischer titration : Quantify hygroscopicity of the sulfonamide group .

Advanced: How can researchers leverage computational tools to predict metabolic pathways for this compound?

• In silico metabolism : Use BKMS_METABOLIC (PubChem) to identify likely Phase I/II modification sites (e.g., ethoxy group demethylation or sulfonamide glucuronidation) .
• CYP450 docking : Simulate interactions with CYP3A4/2D6 isoforms to predict clearance rates.
• Experimental validation : Incubate with liver microsomes and analyze metabolites via UPLC-QTOF .

Advanced: What mechanistic insights justify the use of piperazine as a linker in this compound’s design?

• Conformational flexibility : Piperazine’s chair-flip dynamics enable adaptive binding to diverse targets (e.g., GPCRs, kinases) .
• Solubility enhancement : The basic nitrogen improves aqueous solubility at physiological pH.
• SAR evidence : Piperazine derivatives show enhanced selectivity in dopaminergic receptors, suggesting scaffold versatility .

Basic: What safety precautions are essential when handling sodium hypochlorite in its synthesis?

• Ventilation : Use fume hoods to avoid Cl₂ gas exposure during NaOCl reactions .
• Quenching : Neutralize excess oxidant with NaHSO₃ before waste disposal.
• PPE : Nitrile gloves and safety goggles mandatory; avoid mixing with acidic reagents.

Advanced: How can researchers integrate green chemistry principles into scaling up synthesis?

• Solvent selection : Replace ethanol with cyclopentyl methyl ether (CPME), a safer, biodegradable alternative .
• Catalyst recycling : Immobilize NaOCl on silica-supported catalysts to reduce waste .
• Process intensification : Continuous-flow reactors minimize energy use and improve reproducibility .